2,3-Dihydro-1-benzothiophen-3-ol chemical structure and properties
2,3-Dihydro-1-benzothiophen-3-ol chemical structure and properties
An In-depth Technical Guide to 2,3-Dihydro-1-benzothiophen-3-ol: A Chiral Scaffold for Drug Discovery
Introduction
The benzothiophene core is a privileged heterocyclic scaffold that forms the structural basis of numerous pharmacologically active compounds and approved drugs, including the selective estrogen receptor modulator Raloxifene and the 5-lipoxygenase inhibitor Zileuton.[1][2] Its derivatives are known to exhibit a vast array of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4] Within this important class, 2,3-Dihydro-1-benzothiophen-3-ol represents a particularly valuable, yet underexplored, building block.
The presence of a hydroxyl group and a chiral center at the C3 position offers unique opportunities for creating structurally diverse and stereochemically defined molecules. The hydroxyl group serves as a versatile synthetic handle for derivatization and as a potential hydrogen bond donor/acceptor for interactions with biological targets. The inherent chirality is of critical importance in modern drug development, as enantiomers of a chiral drug can exhibit significantly different pharmacological, pharmacokinetic, and toxicological profiles.[5]
This technical guide, intended for researchers, medicinal chemists, and drug development professionals, provides a comprehensive overview of the structure, synthesis, properties, and potential applications of 2,3-Dihydro-1-benzothiophen-3-ol, positioning it as a key chiral intermediate for the next generation of therapeutics.
Molecular Structure and Stereochemistry
2,3-Dihydro-1-benzothiophen-3-ol is a bicyclic heterocyclic compound featuring a benzene ring fused to a dihydrothiophene ring, with a hydroxyl substituent at the 3-position.
-
IUPAC Name: 2,3-dihydro-1-benzothiophen-3-ol
-
Molecular Formula: C₈H₈OS
-
Molecular Weight: 152.22 g/mol
The Criticality of Chirality
The carbon atom at the C3 position is a stereocenter, meaning 2,3-Dihydro-1-benzothiophen-3-ol exists as a pair of non-superimposable mirror images known as enantiomers: (R)-2,3-dihydro-1-benzothiophen-3-ol and (S)-2,3-dihydro-1-benzothiophen-3-ol. When synthesized from an achiral precursor without a chiral influence, the result is a 1:1 mixture of these enantiomers, known as a racemate or racemic mixture.
In the context of drug development, the evaluation of single enantiomers is paramount. Biological systems, such as enzymes and receptors, are chiral environments that often interact differently with each enantiomer. This can lead to one enantiomer being therapeutically active (the eutomer) while the other is less active, inactive, or even responsible for undesirable side effects (the distomer).[5] Therefore, the ability to synthesize, separate, and analyze the individual enantiomers is a mandatory step in the development of chiral drug candidates.
Synthesis and Chiral Resolution
A reliable and scalable synthesis of 2,3-Dihydro-1-benzothiophen-3-ol is achieved via the reduction of its corresponding ketone, 1-benzothiophen-3(2H)-one. The subsequent separation of the resulting racemic alcohol into its constituent enantiomers is a critical purification step.
Proposed Synthetic Workflow
The recommended two-step process involves the initial synthesis of the ketone precursor followed by its stereoselective or non-stereoselective reduction.
Caption: Synthetic workflow for racemic 2,3-Dihydro-1-benzothiophen-3-ol.
Experimental Protocol: Reduction of 1-Benzothiophen-3(2H)-one
This protocol describes a standard laboratory-scale reduction. The causality behind this choice lies in its operational simplicity, high yield, and the mild nature of sodium borohydride, which selectively reduces the ketone without affecting the aromatic ring or the thioether.
-
Dissolution: Dissolve 1-benzothiophen-3(2H)-one (1.0 eq) in a suitable protic solvent, such as methanol or ethanol, in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C in an ice bath.
-
Addition of Reducing Agent: Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise to the stirred solution over 15-20 minutes. The portion-wise addition is a critical safety and control measure to manage the exothermic reaction and hydrogen gas evolution.
-
Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.
-
Quenching: Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid (HCl) at 0 °C until the effervescence ceases. This step neutralizes the excess borohydride and the resulting borate esters.
-
Extraction: Concentrate the mixture under reduced pressure to remove the bulk of the organic solvent. Add deionized water and extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate).
-
Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude racemic 2,3-Dihydro-1-benzothiophen-3-ol.
-
Purification: The crude product can be further purified by flash column chromatography on silica gel if necessary.
Chiral Resolution Protocol
Separating the racemic mixture into pure enantiomers is essential for pharmacological testing. Supercritical Fluid Chromatography (SFC) is often the method of choice due to its speed, efficiency, and reduced solvent consumption compared to traditional HPLC.[6]
-
Column and Mobile Phase Selection: Utilize a chiral stationary phase (CSP), typically a polysaccharide-based column such as Daicel's CHIRALPAK® or CHIRALCEL® series. The mobile phase in SFC is typically supercritical CO₂ modified with a small percentage of an alcohol co-solvent (e.g., methanol or ethanol).
-
Method Development: Perform initial screening with a gradient of co-solvent to determine the optimal isocratic conditions for baseline separation of the two enantiomers.
-
Preparative Separation: Scale up the optimized analytical method to a preparative SFC system. Dissolve the racemic mixture in a minimal amount of a suitable solvent and inject it onto the column.
-
Fraction Collection: Collect the separated enantiomer fractions based on the UV detector signal.
-
Analysis: Analyze the collected fractions for enantiomeric purity (enantiomeric excess, % ee) using the analytical SFC method. Combine the pure fractions for each enantiomer and remove the solvent to yield the isolated (R) and (S) enantiomers.
Caption: Workflow for the chiral resolution of enantiomers via SFC.
Physicochemical and Spectroscopic Properties
While extensive experimental data for 2,3-Dihydro-1-benzothiophen-3-ol is not widely published, its properties can be reliably predicted based on its structure and data from analogous compounds.
| Property | Value / Description | Source / Basis |
| Molecular Formula | C₈H₈OS | - |
| Molecular Weight | 152.22 g/mol | - |
| Appearance | Expected to be an off-white to pale yellow solid or oil. | Analogy |
| CAS Number | 90374-29-9 (unspecified stereochemistry) | Inferred |
| XLogP3 | ~1.5 - 2.0 | Prediction |
| Hydrogen Bond Donors | 1 (the -OH group) | Structure |
| Hydrogen Bond Acceptors | 1 (the oxygen atom) | Structure |
Predicted Spectroscopic Data
-
¹H NMR (400 MHz, CDCl₃): The expected spectrum would show distinct signals for the aromatic protons, the diastereotopic protons at C2, the proton at the chiral C3 center, and the hydroxyl proton.
-
δ 7.2-7.6 (m, 4H, Ar-H)
-
δ 5.2-5.4 (dd, 1H, H-C3)
-
δ 3.4-3.6 (m, 2H, H₂-C2)
-
δ 2.0-3.0 (br s, 1H, -OH)
-
-
¹³C NMR (100 MHz, CDCl₃):
-
δ 130-140 (Ar-C, quaternary)
-
δ 120-130 (Ar-C, CH)
-
δ ~70 (C3-OH)
-
δ ~40 (C2)
-
-
Mass Spectrometry (EI-MS):
-
Molecular Ion (M⁺): m/z = 152
-
Key Fragments: Loss of H₂O (m/z = 134), loss of CHOH (m/z=121), and fragments corresponding to the benzothiophene cation.
-
-
Infrared (IR) Spectroscopy (KBr Pellet):
-
~3400-3200 cm⁻¹ (broad, O-H stretch)
-
~3100-3000 cm⁻¹ (aromatic C-H stretch)
-
~2950-2850 cm⁻¹ (aliphatic C-H stretch)
-
~1600, 1450 cm⁻¹ (aromatic C=C stretch)
-
~1100-1000 cm⁻¹ (C-O stretch)
-
~750 cm⁻¹ (C-S stretch)
-
Chemical Reactivity and Derivatization Potential
The synthetic utility of 2,3-Dihydro-1-benzothiophen-3-ol stems from the reactivity of its secondary alcohol and thioether functional groups. These sites provide handles for extensive derivatization, enabling thorough Structure-Activity Relationship (SAR) studies.
-
Reactions of the Hydroxyl Group:
-
Esterification: Reaction with acyl chlorides or carboxylic acids (under conditions like DCC or EDC coupling) to form esters.
-
Etherification: Williamson ether synthesis (deprotonation with a base like NaH followed by reaction with an alkyl halide) to form ethers.
-
Oxidation: Treatment with mild oxidizing agents (e.g., PCC) or stronger ones (e.g., Swern or Dess-Martin oxidation) will regenerate the parent ketone, 1-benzothiophen-3(2H)-one.
-
-
Reactions of the Thioether Group:
-
Oxidation: The sulfur atom can be selectively oxidized. Using one equivalent of an oxidant like m-CPBA or H₂O₂ typically yields the corresponding sulfoxide. Using an excess of the oxidant leads to the sulfone (2,3-dihydro-1-benzothiophen-3-ol 1,1-dioxide).[7] Such oxidation can significantly alter the molecule's polarity, geometry, and hydrogen bonding capacity, which are key modulators of biological activity.
-
Caption: Key reaction pathways for derivatizing the core scaffold.
Applications in Medicinal Chemistry and Drug Discovery
The benzothiophene scaffold is a cornerstone in medicinal chemistry.[3][4] The introduction of a chiral hydroxyl group at the C3 position makes 2,3-Dihydro-1-benzothiophen-3-ol a highly attractive starting point for developing new chemical entities.
-
Chiral Building Block: As a resolved enantiomer, it serves as a chiral pool starting material, allowing for the synthesis of stereochemically pure final compounds. This avoids the need for costly chiral separations at later stages and simplifies preclinical development.[8]
-
Scaffold for Library Synthesis: The versatile handles on the molecule allow for its use in combinatorial chemistry and library synthesis to rapidly generate a multitude of analogs for high-throughput screening.
-
Bioisosteric Replacement: The dihydro-benzothiophene motif can act as a bioisostere for other bicyclic systems like indane or dihydro-benzofuran, offering a way to modulate physicochemical properties like lipophilicity and metabolic stability while maintaining a similar three-dimensional shape for receptor binding.
-
Potential Therapeutic Areas: Given the broad bioactivity of benzothiophenes, derivatives of this scaffold could be explored for applications as:
Conclusion
2,3-Dihydro-1-benzothiophen-3-ol is a potent and versatile chiral building block with significant, yet largely untapped, potential in the fields of drug discovery and materials science. Its straightforward synthesis from the corresponding ketone, combined with well-established protocols for chiral resolution, makes it an accessible intermediate for research and development. The dual reactivity of its hydroxyl and thioether functionalities provides a rich platform for chemical diversification. For scientists and researchers aiming to develop novel, stereochemically defined therapeutics, 2,3-Dihydro-1-benzothiophen-3-ol offers a compelling and strategically valuable starting point.
References
-
[Modular synthesis of unsymmetrical[10]benzothieno[3,2-b][10]benzothiophene molecular semiconductors for organic transistors.]([Link])
-
10]benzothieno[2,3-c]pyrroles and related aminomethylbenzo[b]thiophens.
-
[Three Isomeric Dioctyl Derivatives of 2,7-Dithienyl[10]benzo-thieno[3,2-b][10]benzothiophene: Synthesis, Optical, Thermal, and Semiconductor Properties.]([Link])
-
[Modulation of Properties in[10]Benzothieno[3,2-b][10]benzothiophene Derivatives through Sulfur Oxidation.]([Link])
-
[Reactivity of[10]Benzothieno[3,2-b][10]benzothiophene — Electrophilic and Metalation Reactions.]([Link])
-
[Modular synthesis of unsymmetrical[10]benzothieno[3,2-b][10]benzothiophene molecular semiconductors for organic transistors.]([Link])
Sources
- 1. pubs.rsc.org [pubs.rsc.org]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. ijpsjournal.com [ijpsjournal.com]
- 4. An overview of benzo[b]thiophene-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 6. chiraltech.com [chiraltech.com]
- 7. mdpi.com [mdpi.com]
- 8. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
- 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 10. Modular synthesis of unsymmetrical [1]benzothieno[3,2-b][1]benzothiophene molecular semiconductors for organic transistors - PMC [pmc.ncbi.nlm.nih.gov]
